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Compound of Interest

Compound Name:
3-Chloro-4-hydroxy-5-

nitrobenzaldehyde

CAS No.: 98555-61-4

Cat. No.: B3333429 Get Quote

Executive Summary & Immediate Action Card
Compound Identity:

Chemical Name: 3-Chloro-4-hydroxy-5-nitrobenzaldehyde[1][2][3][4][5]

CAS Number: 98555-61-4[1][2][4][5]

Molecular Formula: C₇H₄ClNO₄[1]

Synonyms: 5-Nitro-3-chlorosalicylaldehyde (derivative naming)

Critical Disposal Directive: This compound is a halogenated, nitro-substituted phenolic

aldehyde. It must NEVER be disposed of down the drain. It requires high-temperature

incineration with acid gas scrubbing. Segregate strictly into Halogenated Organic Waste

streams.
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Parameter Critical Value/Action

Primary Hazard
Skin/Eye Irritant, Potential Sensitizer, Aquatic

Toxicity.

Reactivity
Acidic (Phenolic OH); Incompatible with strong

bases and oxidizers.

Waste Code (RCRA)

Not P/U listed by name; Characterize as D002

(if liquid/corrosive) or General Hazardous

Waste.

Disposal Method
High-Temperature Incineration (Rotary Kiln)

only.

Segregation
Keep away from Amines, Strong Bases, and

Reducing Agents.

Chemical Profile & Hazard Mechanism
To dispose of a chemical safely, one must understand its reactivity. 3-Chloro-4-hydroxy-5-
nitrobenzaldehyde presents a "perfect storm" of functional groups that dictate its handling:

The Nitro Group (-NO₂): Electron-withdrawing. It increases the acidity of the phenolic proton

and adds potential oxidative instability. While mono-nitro compounds are generally stable,

they should never be heated to dryness in the presence of strong bases, as this can form

unstable nitrophenolate salts.

The Halogen (-Cl): This classifies the waste as Halogenated. Incineration of this compound

without proper scrubbing can generate hydrochloric acid (HCl) and, if combustion is

incomplete, trace dioxins. This necessitates specific waste streams (Halogenated vs. Non-

Halogenated).[6][7][8][9]

The Phenol (-OH): The presence of -NO₂ and -Cl ortho/para to the hydroxyl group

significantly lowers the pKa (likely <7.0), making it much more acidic than unsubstituted

phenol. It will react exothermically with bases.

Toxicological Insight: Nitrophenols are known uncouplers of oxidative phosphorylation.

Absorption through skin or inhalation of dust can lead to systemic toxicity. The aldehyde moiety
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adds a layer of protein reactivity (Schiff base formation), contributing to its potential as a

sensitizer (H317).

Pre-Disposal Stabilization & Segregation
Before the waste leaves your bench, it must be stabilized. Improper segregation is the leading

cause of laboratory accidents involving waste drums.

A. Solid Waste (Pure Compound/Contaminated Solids)
Containment: Place pure solid waste in a clear, sealable polyethylene bag (4 mil thickness

minimum). Double-bagging is mandatory to prevent dust release.

Labeling: Label clearly as "Toxic Solid - Halogenated."

Incompatibility: Do not place in the same secondary container as metal hydrides (e.g.,

LiAlH₄) or strong oxidizers.

B. Liquid Waste (Mother Liquors/Solutions)
Stream Selection: Must go into the Halogenated Organic Solvents carboy.

Why? Mixing halogenated waste with non-halogenated waste (like acetone/ethanol) vastly

increases the disposal cost for the entire container because the whole volume must now

be treated as halogenated.

pH Check: If the solution is acidic (pH < 4), neutralize cautiously to pH 6-8 using a dilute

bicarbonate solution before adding to the drum.

Warning: Do not over-neutralize to high pH (>10). Nitrophenols form deeply colored

(yellow/orange) salts at high pH, which can be shock-sensitive if dried. Keep the waste

neutral or slightly acidic.

Disposal Workflows (Step-by-Step)
Workflow 1: Routine Waste Disposal
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Waste Generation
(3-Chloro-4-hydroxy-5-nitrobenzaldehyde)

Physical State?

Solid Waste
(Powder, contaminated gloves, paper)

Solid

Liquid Waste
(Reaction mixture, mother liquor)

Liquid

Double Bag in 4-mil Polyethylene
Seal Tightly

Label: 'Toxic Solid - Halogenated'
CAS: 98555-61-4

Approved Hazardous Waste
Solid Bin

Is solvent Halogenated?

Stream A: Halogenated Organics
(DCM, Chloroform mixtures)

Yes

Stream B: Non-Halogenated Organics
(Methanol, Ethyl Acetate)

No

Halogenated Waste Carboy
(Red Tag)

CRITICAL: Even if solvent is non-halogenated,
compound adds Halogens.

MUST USE HALOGENATED STREAM.

Click to download full resolution via product page

Figure 1: Decision tree for segregating solid and liquid waste streams to ensure regulatory

compliance and safety.
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Workflow 2: Emergency Spill Response
If a spill occurs, immediate action is required to prevent exposure and environmental

contamination.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),

safety goggles, and a lab coat. If dust is airborne, use an N95 or P100 respirator.

Containment:

Solid Spill: Do NOT dry sweep. This generates dust. Cover the spill with wet paper towels

(dampened with water) to suppress dust, then scoop up.

Liquid Spill: Absorb with vermiculite or a commercial organic spill pad. Do not use

combustible materials like sawdust if the solvent is flammable.

Decontamination: Clean the surface with a mild soap solution. The yellow color of the

nitrophenol is a built-in indicator; continue cleaning until no yellow residue remains.

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream (as described

above).

Regulatory Framework (RCRA)
While 3-Chloro-4-hydroxy-5-nitrobenzaldehyde is not explicitly listed on the EPA's P-List

(Acutely Hazardous) or U-List (Toxic Waste) by its specific CAS number, it defaults to regulated

status based on characteristics:

Characteristic of Toxicity: If the waste extract contains contaminants above regulatory levels

(TCLP), though this specific molecule is rarely tested for directly.

Generator Knowledge: As a researcher, you apply "Generator Knowledge" to classify this as

Hazardous Waste due to its known toxicity (LD50 data for analogs) and environmental

persistence.

Halogen Content: The presence of Chlorine triggers requirements for specific incineration

protocols under RCRA to prevent the formation of Products of Incomplete Combustion

(PICs).
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Waste Codes to Consider:

D002: If the waste is a liquid with pH ≤ 2.

F-List: Only applies if the solvent used is a listed solvent (e.g., Methylene Chloride F002).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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